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This document provides detailed application notes and protocols for the field application of the
piscicide 3-trifluoromethyl-4-nitrophenol (TFM). TFM is a critical tool in the control of invasive
sea lamprey (Petromyzon marinus) populations, particularly in the Great Lakes basin.[1][2][3]
These guidelines are intended to ensure safe and effective application, minimizing impacts on
non-target organisms and the environment.

Introduction to TFM Application

TFM is a selective piscicide that is most effective against larval sea lampreys in their nursery
stream habitats.[1][4] Its toxicity is highly dependent on the chemical and physical properties of
the water, particularly pH and alkalinity.[2][5] Therefore, precise calculation of application rates
and careful monitoring are essential for successful and environmentally sound treatments.

Formulations

TFM is available in two primary formulations for field application:

 Liquid Formulation: A water-soluble concentrate of the sodium salt of TFM, typically
containing 35% active ingredient.[6] This is the most common formulation used for treating
larger streams and rivers.

e Solid Bar Formulation: A slow-release bar designed for treating small tributaries and
backwaters.[7][8] The bars are formulated to release TFM over an extended period, ensuring
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a lethal concentration is maintained.[7][8]

Data Presentation: TFM Application Parameters

The following tables summarize key quantitative data for the field application of TFM. These
values are derived from established protocols and scientific literature and are critical for
planning and executing a successful treatment.

Table 2.1: TFM Minimum Lethal Concentration (MLC) for
Sea Lamprey Larvae Based on Water Chemistry

The Minimum Lethal Concentration (MLC) required to achieve 99.9% mortality of sea lamprey
larvae is determined by the pH and total alkalinity of the stream water.[1][2][9] The following
table provides estimated MLCs based on the pH/alkalinity prediction model.[1][2]
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Total Alkalinity (mg/L as

pH Estimated TFM MLC (mgIL)
CaCo:s)

6.5 50 2.0
7.0 50 3.0
7.5 50 4.5
8.0 50 6.5
6.5 100 3.0
7.0 100 4.5
7.5 100 6.0
8.0 100 8.0
6.5 150 4.0
7.0 150 55
7.5 150 7.5
8.0 150 9.5
6.5 200 5.0
7.0 200 7.0
7.5 200 9.0
8.0 200 11.0

Note: This table provides estimates. On-site bioassays are recommended to determine the
precise MLC for each treatment.

Table 2.2: TFM and Bayluscide Mixture Ratios

To reduce the amount of TFM required and to mitigate impacts on certain non-target species,
TFM is often used in combination with Bayluscide (niclosamide).[8][10]
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Maximum Mixing Ratio (by

Component Formulation weight of active
ingredient)
TFM Liquid Concentrate 98%

_ Wettable Powder or
Bayluscide - 2%
Emulsifiable Concentrate

Note: The addition of Bayluscide can significantly increase the toxicity of the mixture to sea
lamprey larvae, allowing for a reduction in the overall amount of TFM used.[8][10]

Experimental Protocols

The following protocols outline the key procedures for the field application of TFM. These are
based on the Standard Operating Procedures developed by the Great Lakes Fishery
Commission and the U.S. Fish and Wildlife Service.[11]

Pre-Treatment Site Assessment and Parameter
Measurement

Objective: To determine the appropriate TFM concentration and application strategy for a given

stream.

Materials:

Water quality meter (pH, conductivity, temperature)

Digital titrator for alkalinity measurement

Stream flow meter

GPS unit

Sample bottles

Procedure:
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o Site Selection: Identify and delineate the treatment area, including all potential sources of
dilution and areas where sea lamprey larvae are present.

o Water Chemistry Analysis:
o Collect water samples from representative locations throughout the treatment area.
o Measure and record the pH, conductivity, and temperature at each location.
o Determine the total alkalinity of the water samples using a digital titrator.

o Stream Discharge Measurement:

o Measure the stream discharge (flow rate) at the proposed application site and at key
downstream locations.

o Use the mean-section method to calculate discharge, measuring water velocity and depth
at multiple points across the stream transect.[7]

e TFM Concentration Determination:

o Using the measured pH and alkalinity values, consult the TFM Minimum Lethal
Concentration (MLC) prediction charts or model to determine the target TFM
concentration.[1][2]

o Conduct on-site bioassays with larval sea lampreys and non-target fish species to confirm
the MLC and determine the maximum allowable concentration that will not cause undue
harm to non-target organisms.

TFM Application Rate Calculation

Objective: To calculate the precise amount of TFM liquid formulation required for the treatment.
Formula:

Procedure:
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o Obtain the stream discharge in cubic meters per second (m3/s) from the pre-treatment
assessment.

o Determine the target TFM concentration in milligrams per liter (mg/L) from the MLC
prediction model and bioassays.

» Use the concentration of the TFM formulation being used (typically 35% active ingredient,
which is equivalent to 350 g/L).

e Calculate the required application rate in liters per hour (L/hr).

TFM Application and Monitoring

Objective: To apply TFM to the stream at the calculated rate and monitor its concentration to
ensure it remains within the target range.

Materials:

o Calibrated metering pump

e TFM liquid formulation

o Spectrophotometer or colorimeter for TFM analysis

e Reagents for TFM analysis (e.g., sodium tetraborate buffer)
e Personal Protective Equipment (PPE)

Procedure:

o Pump Setup and Calibration: Set up the metering pump at the application site and calibrate it
to deliver the calculated application rate.

o TFM Application: Begin pumping the TFM solution into the stream at a point that ensures
rapid and complete mixing.

e Downstream Monitoring:

o Establish monitoring stations at various points downstream from the application site.
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o Collect water samples at regular intervals.

o Analyze the TFM concentration in the water samples using a spectrophotometer.[12][13]
The absorbance of the sample is measured and compared to a standard curve to
determine the TFM concentration.[12][13]

o Rate Adjustment: Adjust the application rate as necessary based on the downstream
monitoring results to maintain the TFM concentration within the target range. Factors such as
changes in stream flow can necessitate adjustments.

Mandatory Visualizations
TFM Application Workflow

The following diagram illustrates the general workflow for a TFM field application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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